benzyl N-{1-[(Z)-N'-hydroxycarbamimidoyl]cycloheptyl}carbamate

• IUPAC Name: benzyl N-[1-[(Z)-N'-hydroxycarbamimidoyl]cycloheptyl]carbamate
• InChI: InChI=1S/C16H23N3O3/c17-14(19-21)16(10-6-1-2-7-11-16)18-15(20)22-12-13-8-4-3-5-9-13/h3-5,8-9,21H,1-2,6-7,10-12H2,(H2,17,19)(H,18,20)
• InChI Key: PNMGYTUAGQUZFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C(=NO)N)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C1CCCC(CC1)(/C(=N/O)/N)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

Benzyl N-{1-[(Z)-N’-hydroxycarbamimidoyl]cycloheptyl}carbamate is a chemical compound. It is related to benzyl carbamate, which is an organic compound with the formula C6H5CH2OC(O)NH2. Benzyl carbamate can be viewed as the ester of carbamic acid (O=C(OH)(NH2)) and benzyl alcohol.

Synthesis Analysis

The synthesis of benzyl carbamate involves the reaction of benzyl chloroformate with ammonia. The compound is used as a protected form of ammonia in the synthesis of primary amines. After N-alkylation, the C6H5CH2OC(O) group is removable with Lewis acids.

Molecular Structure Analysis

The molecular formula of benzyl N-{1-[(Z)-N’-hydroxycarbamimidoyl]cycloheptyl}carbamate is C16H23N3O3. It has a molecular weight of 305.37.

Chemical Reactions Analysis

Benzyl carbamate, a related compound, is used in various chemical reactions. For instance, it is used in free radical bromination, nucleophilic substitution, and oxidation reactions.

Physical And Chemical Properties Analysis

Benzyl carbamate is a white solid that is soluble in organic solvents and moderately soluble in water. It has a molar mass of 151.165 g·mol−1.

Scientific Research Applications

Catalytic Activity in Synthesis

One application involves the use of Au(I) catalysts for the intramolecular hydroamination of N-allenyl carbamates, leading to the efficient formation of piperidine and other heterocyclic derivatives. This process showcases the compound's utility in facilitating reactions under mild conditions, highlighting its relevance in synthesizing nitrogen-containing heterocycles with high yield and selectivity (Zhang et al., 2006).

Synthesis of Pharmaceutical Intermediates

The compound has been used in the enantioselective synthesis of intermediates for CCR2 antagonists, demonstrating its importance in the pharmaceutical industry for the development of potential therapeutic agents. The synthesis involves key steps like iodolactamization, showcasing the compound's role in producing highly functionalized intermediates (Campbell et al., 2009).

Green Chemistry Applications

It has also found applications in green chemistry, such as in the mechanochemical synthesis of carbamates. This method emphasizes the use of less harmful reagents and conditions, contributing to more sustainable chemical synthesis processes (Lanzillotto et al., 2015).

Mechanistic Studies in Organic Chemistry

Mechanistic studies have utilized the compound for understanding the kinetics and mechanisms of cyclization reactions, which are crucial for developing more efficient and selective synthetic routes in organic chemistry (Khan, 1988).

Material Science Applications

In material science, the modification of polyurethanes using N-substituted derivatives, including benzyl N-{1-[(Z)-N'-hydroxycarbamimidoyl]cycloheptyl}carbamate, has been studied for improving thermal stability and modifying material properties (Beachell & Son, 1964).

Mechanism of Action

Carbamates, including benzyl carbamate, are useful protecting groups for amines. They can be installed and removed under relatively mild conditions. One of the most common carbamate protecting groups is the t-butyloxycarbonyl (Boc) protecting group.

Safety and Hazards

Benzyl carbamate is harmful if inhaled and may cause respiratory irritation. It should be used only outdoors or in a well-ventilated area. In case of inhalation, the victim should be moved to fresh air and kept at rest in a position comfortable for breathing.